Cas no 3737-41-5 (3,3,4,4-Tetrachlorosulfolane)

• Product Name: 3,3,4,4-Tetrachlorosulfolane
• CAS No: 3737-41-5
• MF: C₄H₄Cl₄O₂S
• MW: 257.950356483459
• CID: 44444
• PubChem ID: 87559981
• Update Time: 2025-05-19

3,3,4,4-Tetrachlorosulfolane Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4-tetrachlorotetrahydrothiophene 1,1-dioxide
• 3,3,4,4-Tetrachlorosulfolane
• 3,3,4,4-Tetrachlorothiolane 1,1-dioxide
• Tetrahydro-3,3,4,4-tetrachlorothiophene 1,1-dioxide
• 2,5-DIHYDRO-3,3,4,4-TETRACHLOROTHIOPHENE-1,1-DIOXIDE
• DAC 649
• Slacurb
• 3,3,4,4-Tetrachlorotetrahydrothiophene1,1-dioxide
• Nopcocide DS 649
• Caswell No. 833B
• DS 649
• SJY4TJ4WC1
• EPA Pesticide Chemical Code 103101
• CP 78601
• Thiophene, 3,3,4,4-tetrachlorotetrahydro-, 1,1-dioxide
• 3,3,4,4-Tetrachlorotetrahydrothiophene-1,1-dioxide
• Thiophene, tetrahydro-3,3,4,4-tetrachloro-, 1,1-dioxide
• 3,3,4,4-tetrachlorothiolane-1,1-dione
• DSSTox_CID
• Z57056469
• TETRACHLOROTETRAHYDROTHIOPHENE 1,1-DIOXIDE, 3,3,4,4-
• T72383
• CP-78601
• CAS-3737-41-5
• UNII-SJY4TJ4WC1
• 3,3,4,4-tetrachloro tetrahydrothiophene 1,1-dioxide
• GCAXGCSCRRVVLF-UHFFFAOYSA-
• EINECS 223-113-9
• CHEMBL3185246
• Q27289245
• T2504
• AKOS000269501
• NS00021140
• NCGC00255452-01
• 3,4-DICHLOROTETRAHYDROTHIOPHENE 1,1-DIOXIDE, CIS
• Tox21_302200
• 3,3,4,4-tetrachloro-sulpholane
• DTXSID7041461
• CS-0271192
• 3737-41-5
• InChI=1/C4H4Cl4O2S/c5-3(6)1-11(9,10)2-4(3,7)8/h1-2H2
• DTXCID5021461
• MFCD00154882
• SCHEMBL1791383
• GCAXGCSCRRVVLF-UHFFFAOYSA-N
• 3,3,4,4-TETRACHLORO-1??-THIOLANE-1,1-DIONE
• STK367306
• 3,3,4,4-Tetrachloro-1,1-dioxotetrahydrothiophene

• MDL： MFCD00154882
• Inchi： 1S/C4H4Cl4O2S/c5-3(6)1-11(9,10)2-4(3,7)8/h1-2H2
• InChI Key： GCAXGCSCRRVVLF-UHFFFAOYSA-N
• SMILES： ClC1(CS(CC1(Cl)Cl)(=O)=O)Cl

Computed Properties

• Exact Mass: 255.86900
• Monoisotopic Mass: 255.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 1.79
• Melting Point: 172.0 to 176.0 deg-C
• Boiling Point: 250.32°C (estimate)
• Flash Point: 195.1°C
• Refractive Index: 1.563
• PSA: 42.52000
• LogP: 2.84340

3,3,4,4-Tetrachlorosulfolane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG III
• RTECS：XN0870000
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3,3,4,4-Tetrachlorosulfolane

3,3,4,4-Tetrachlorosulfolane: A Comprehensive Overview

3,3,4,4-Tetrachlorosulfolane (CAS No. 3737-41-5) is a highly specialized organic compound with significant applications in various industrial and chemical sectors. This compound is a derivative of sulfolane, a cyclic sulfone known for its unique physical and chemical properties. The presence of four chlorine atoms in the molecule imparts additional stability and reactivity, making it a valuable compound in numerous chemical processes.

The molecular structure of 3,3,4,4-tetrachlorosulfolane consists of a sulfolane ring with four chlorine substituents. This arrangement not only enhances its thermal stability but also contributes to its high boiling point and excellent solvent properties. Recent studies have highlighted its potential as a versatile solvent in the pharmaceutical and chemical industries due to its ability to dissolve a wide range of organic compounds.

One of the most notable applications of 3,3,4,4-tetrachlorosulfolane is in the synthesis of advanced materials. Researchers have demonstrated its effectiveness as a precursor in the production of high-performance polymers and composites. Its ability to act as both a solvent and a reactive intermediate makes it indispensable in modern material science.

Furthermore, tetrachlorosulfolane has been extensively studied for its role in catalytic processes. Recent findings suggest that it can significantly enhance the efficiency of certain catalytic reactions by stabilizing intermediates and reducing activation barriers. This property has led to its adoption in various industrial catalytic systems.

In terms of environmental impact, 3,3,4,4-tetrachlorosulfolane has been shown to exhibit low toxicity under controlled conditions. However, ongoing research is focused on understanding its long-term effects on ecosystems and developing sustainable methods for its disposal. These studies are crucial for ensuring the safe use of this compound in industrial settings.

The synthesis of tetrachlorosulfolane involves a multi-step process that typically begins with the chlorination of sulfolane derivatives. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity levels. These developments are expected to drive down production costs and increase accessibility for various industries.

From an economic perspective, tetrachlorosulfolane plays a pivotal role in several high-value chemical markets. Its demand has been steadily increasing due to its unique combination of properties that make it suitable for niche applications. Industry analysts predict that this trend will continue as new applications are discovered and developed.

In conclusion, 3,3,4,4-tetrachlorosulfolane (CAS No. 3737-41-5) is a compound with immense potential across multiple sectors. Its versatile properties and ongoing research advancements ensure that it remains at the forefront of chemical innovation. As industries continue to explore new uses for this compound, it is poised to play an even more significant role in shaping the future of materials science and chemical manufacturing.